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Compound of Interest

Compound Name:
tert-Butyl (3-

formylphenyl)carbamate

Cat. No.: B112115 Get Quote

An In-Depth Technical Guide to the Hazards and Safety Precautions for tert-Butyl (3-
formylphenyl)carbamate

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the hazards, risk mitigation strategies, and

emergency procedures associated with tert-Butyl (3-formylphenyl)carbamate (CAS No.

176980-36-2). Designed for researchers, chemists, and drug development professionals, this

document moves beyond mere procedural lists to explain the scientific rationale behind each

safety recommendation, ensuring a culture of informed caution in the laboratory.

Chemical and Toxicological Profile
tert-Butyl (3-formylphenyl)carbamate is a bifunctional organic compound featuring a Boc-

protected amine and a benzaldehyde group. This structure makes it a valuable intermediate in

medicinal chemistry and organic synthesis. However, the presence of the carbamate functional

group warrants a careful toxicological assessment.

Mechanism of Toxicity: The Carbamate Class
While specific toxicological studies on tert-Butyl (3-formylphenyl)carbamate are not

extensively published, its classification as a carbamate provides a strong basis for

understanding its potential mechanism of action. Carbamates, as a class, are known to be
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reversible inhibitors of the acetylcholinesterase (AChE) enzyme.[1][2] AChE is critical for

breaking down the neurotransmitter acetylcholine at nerve synapses. Inhibition of AChE leads

to an accumulation of acetylcholine, resulting in overstimulation of muscarinic and nicotinic

receptors throughout the nervous system.[1][2]

This overstimulation can lead to a cholinergic crisis, with symptoms often remembered by the

mnemonic DUMBBELS (Defecation, Urination, Miosis, Bronchospasm/Bronchorrhea, Emesis,

Lacrimation, Salivation) or SLUDGE (Salivation, Lacrimation, Urination, Defecation,

Gastrointestinal distress, Emesis).[1][2] Although carbamate binding to AChE is reversible and

typically results in less severe and shorter-lived toxicity than organophosphates, the potential

for acute toxicity, especially via ingestion, is significant.[1]

Physical and Chemical Properties
Property Value Source

CAS Number 176980-36-2 [3]

Molecular Formula C₁₂H₁₅NO₃

Molecular Weight 221.25 g/mol

Physical Form Solid [3]

Appearance Off-white solid [4]

Hazard Identification and Risk Assessment
A critical step before handling any chemical is a thorough risk assessment. For tert-Butyl (3-
formylphenyl)carbamate, this is complicated by conflicting hazard classifications from various

suppliers. This discrepancy underscores the importance of adopting a conservative safety

posture that accounts for the highest potential risk.

GHS Classification Summary
The Globally Harmonized System (GHS) classifications provided by different suppliers show

significant variation, particularly regarding acute oral toxicity.
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Supplier Data Signal Word Pictogram(s)
Hazard
Statement(s)

Source A Danger 💀
H301: Toxic if

swallowed

Source B Warning ❗

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritationH332: Harmful

if inhaledH335: May

cause respiratory

irritation

Source A:; Source B:[3]

Expert Insight: The presence of a "Danger" signal word with an H301 classification from any

reputable supplier must be taken as the guiding principle for risk assessment. This indicates a

high potential for acute toxicity upon ingestion. The additional hazards identified in Source B

(irritation, inhalation toxicity) should be incorporated into a comprehensive safety plan.

The Risk Assessment Workflow
A self-validating safety protocol begins with a dynamic risk assessment. This is not a one-time

checklist but a continuous process of evaluation.
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Preparation Phase

Evaluation & Control Phase

Execution & Review Phase

1. Gather Information
- Review conflicting SDS [2, 4]

- Consult literature on carbamates [20, 26]

2. Identify Hazards
- Acute Oral Toxicity (H301/H302)
- Skin/Eye Irritation (H315/H319)

- Inhalation Toxicity (H332)
- Respiratory Irritation (H335)

Synthesize Data

3. Assess Risk
- Evaluate quantity used

- Assess potential for dust generation
- Review experimental procedure

Contextualize

4. Implement Controls
- Engineering (Fume Hood)

- Administrative (SOPs)
- PPE (Gloves, Goggles, Lab Coat)

Mitigate

5. Proceed with Experiment

Authorize Work

6. Review & Refine
- Was there any near miss?

- Are controls effective?
- Update SOP as needed

Post-Experiment
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Spill Occurs

1. Evacuate & Alert
- Alert personnel in the area

- Restrict access

2. Don Appropriate PPE
- Respirator (N95)

- Nitrile Gloves
- Goggles & Lab Coat

Assess situation

3. Contain & Clean
- Gently cover solid with damp paper towel

- Sweep into a labeled container
- Do NOT create dust

Once equipped

4. Decontaminate Area
- Wipe area with soap & water
- Collect all waste for disposal

After bulk removal

5. Report Incident
- Inform EHS and Supervisor

Final step

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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